Cas no 2034359-01-6 (N-(2,4-dimethoxyphenyl)-6-(oxolan-3-yloxy)pyridine-3-carboxamide)

• Product Name: N-(2,4-dimethoxyphenyl)-6-(oxolan-3-yloxy)pyridine-3-carboxamide
• CAS No: 2034359-01-6
• MF: C₁₈H₂₀N₂O₅
• MW: 344.361804962158
• CID: 5551561
• Update Time: 2025-05-21

N-(2,4-dimethoxyphenyl)-6-(oxolan-3-yloxy)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethoxyphenyl)-6-(oxolan-3-yloxy)pyridine-3-carboxamide

• Inchi： 1S/C18H20N2O5/c1-22-13-4-5-15(16(9-13)23-2)20-18(21)12-3-6-17(19-10-12)25-14-7-8-24-11-14/h3-6,9-10,14H,7-8,11H2,1-2H3,(H,20,21)
• InChI Key： LABZSYIGWDXYRT-UHFFFAOYSA-N
• SMILES： C1=NC(OC2CCOC2)=CC=C1C(NC1=CC=C(OC)C=C1OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2,4-dimethoxyphenyl)-6-(oxolan-3-yloxy)pyridine-3-carboxamide

Research Brief on N-(2,4-dimethoxyphenyl)-6-(oxolan-3-yloxy)pyridine-3-carboxamide (CAS: 2034359-01-6)

N-(2,4-dimethoxyphenyl)-6-(oxolan-3-yloxy)pyridine-3-carboxamide (CAS: 2034359-01-6) is a novel small molecule compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following research brief provides an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of N-(2,4-dimethoxyphenyl)-6-(oxolan-3-yloxy)pyridine-3-carboxamide. Researchers have developed efficient synthetic routes to produce this compound with high purity and yield, which is critical for further pharmacological evaluation. The compound's structure, featuring a pyridine carboxamide core with dimethoxyphenyl and oxolanyloxy substituents, suggests potential interactions with various biological targets, including kinases and other signaling proteins.

In vitro and in vivo studies have demonstrated that N-(2,4-dimethoxyphenyl)-6-(oxolan-3-yloxy)pyridine-3-carboxamide exhibits significant activity in modulating specific cellular pathways. For instance, preliminary data indicate that this compound may act as an inhibitor of certain protein kinases involved in inflammatory and proliferative diseases. These findings are supported by molecular docking studies, which highlight the compound's ability to bind to the ATP-binding sites of target kinases, thereby disrupting their activity.

One of the most notable aspects of this compound is its potential application in oncology. Recent research has explored its efficacy in inhibiting the growth of cancer cell lines, particularly those resistant to conventional therapies. The compound's ability to selectively target cancer cells while sparing normal cells has been a key focus, with promising results in preclinical models. Additionally, its pharmacokinetic properties, such as bioavailability and metabolic stability, are currently under investigation to assess its suitability for further development.

Beyond oncology, N-(2,4-dimethoxyphenyl)-6-(oxolan-3-yloxy)pyridine-3-carboxamide has also been investigated for its potential in treating neurodegenerative diseases. Early studies suggest that the compound may modulate neuroinflammatory pathways, offering a novel approach to conditions such as Alzheimer's and Parkinson's diseases. However, these findings are still in the exploratory phase, and further validation is required.

In conclusion, N-(2,4-dimethoxyphenyl)-6-(oxolan-3-yloxy)pyridine-3-carboxamide (CAS: 2034359-01-6) represents a promising candidate for therapeutic development across multiple disease areas. Its unique chemical structure and biological activity profile make it a valuable subject for ongoing research. Future studies should focus on elucidating its precise mechanism of action, optimizing its pharmacological properties, and advancing it through preclinical and clinical trials to fully realize its therapeutic potential.